Cas no 847222-32-6 (N-(furan-2-ylmethyl)adamantan-1-amine)

• Product Name: N-(furan-2-ylmethyl)adamantan-1-amine
• CAS No: 847222-32-6
• CID: 4660102
• Update Time: 2025-10-30

N-(furan-2-ylmethyl)adamantan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(Furan-2-ylmethyl)adamantan-1-amine
• N-(furan-2-ylmethyl)adamantan-1-amine

Additional information on N-(furan-2-ylmethyl)adamantan-1-amine

Professional Introduction to N-(furan-2-ylmethyl)adamantan-1-amine (CAS No. 847222-32-6)

N-(furan-2-ylmethyl)adamantan-1-amine is a sophisticated organic compound characterized by its unique structural framework, which combines a furan moiety with an adamantanamine backbone. This compound, identified by the CAS number 847222-32-6, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug design and development. The structural integrity of this molecule, featuring a rigid adamantane core and a flexible furan side chain, makes it an intriguing candidate for various biochemical interactions.

The compound's structure is particularly noteworthy for its ability to modulate biological pathways through precise molecular interactions. The furan-2-ylmethyl group introduces a polar and aromatic feature, enhancing the compound's solubility and reactivity in aqueous environments. This characteristic is crucial for pharmaceutical applications, where bioavailability and interaction with biological targets are paramount. Additionally, the adamantane moiety contributes to the molecule's stability and lipophilicity, making it suitable for crossing biological membranes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage unique structural motifs to achieve higher efficacy and selectivity. N-(furan-2-ylmethyl)adamantan-1-amine exemplifies this trend, as it combines elements known to enhance pharmacokinetic properties. Studies have demonstrated its potential in inhibiting specific enzymes and receptors involved in various diseases, including neurological disorders and inflammatory conditions. The rigid adamantane core provides a stable scaffold for binding to biological targets, while the furan-2-ylmethyl group allows for fine-tuning of interactions through hydrogen bonding and hydrophobic effects.

The compound's potential applications extend beyond traditional drug development. Researchers are exploring its use in materials science, where its unique properties could contribute to the design of advanced polymers and coatings. The combination of rigidity from the adamantine ring system and flexibility from the furan side chain makes it an excellent candidate for creating materials with tailored mechanical and chemical properties. Furthermore, its stability under various conditions enhances its suitability for industrial applications.

Recent advancements in computational chemistry have enabled more precise predictions of N-(furan-2-ylmethyl)adamantan-1-amine's behavior in complex systems. Molecular dynamics simulations have revealed insights into how the molecule interacts with biological membranes and targets, providing a foundation for rational drug design. These simulations have also highlighted the compound's ability to undergo conformational changes, which could be exploited to develop multi-target drugs capable of modulating multiple pathways simultaneously.

The synthesis of N-(furan-2-ylmethyl)adamantan-1-amine presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Transition-metal-catalyzed reactions have emerged as particularly effective tools for constructing the intricate framework of this compound. These methods not only improve yield but also allow for greater functional group tolerance, enabling chemists to explore a wider range of derivatives.

In conclusion, N-(furan-2-ylmethyl)adamantan-1-amine (CAS No. 847222-32-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure offers a versatile platform for developing novel therapeutic agents with enhanced pharmacokinetic properties. The combination of rigidity from the adamantine core and flexibility from the furan side chain makes it an ideal candidate for targeting various diseases while maintaining stability in complex biological systems. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in future medical innovations.